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Compound of Interest

Compound Name: Tilianin

Cat. No.: B192538 Get Quote

For researchers and scientists engaged in drug development and other laboratory research,

the proper disposal of chemical compounds is a critical aspect of ensuring a safe and

compliant work environment. This guide provides essential safety and logistical information for

the proper disposal of Tilianin, a flavonoid glycoside utilized in various research applications.

The following procedures are based on available safety data and general best practices for

laboratory chemical waste management.

Tilianin: Safety and Physical Properties
A thorough understanding of a compound's properties is the first step toward safe handling and

disposal. Below is a summary of key data for Tilianin.

Property Value

CAS Number 4291-60-5[1]

Molecular Formula C22H22O10[1]

Molecular Weight 446.40 g/mol [1]

Hazard Classification Not a hazardous substance or mixture[1]

Solubility
Soluble in DMSO, Pyridine, Methanol,

Ethanol[2]
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Step-by-Step Tilianin Disposal Protocol
Given that Tilianin is not classified as a hazardous substance according to the available Safety

Data Sheet (SDS), the disposal procedure is straightforward.[1] However, it is imperative to

consult with your institution's Environmental Health and Safety (EHS) department to ensure full

compliance with local, state, and federal regulations.

Step 1: Initial Assessment and Consultation

Locate the Safety Data Sheet (SDS): Always have the most current SDS for Tilianin readily

accessible. The SDS provides the foundational information for risk assessment.

Contact Environmental Health & Safety (EHS): Before proceeding with disposal, consult your

institution's EHS department. They will provide specific guidance based on your facility's

protocols and local regulations for non-hazardous chemical waste.

Step 2: Segregation and Collection

Solid Tilianin Waste:

Collect unused or expired solid Tilianin in a designated, clearly labeled waste container.

Contaminated personal protective equipment (PPE), such as gloves and weighing papers,

should also be placed in this container.

Tilianin Solutions:

Aqueous solutions of Tilianin, if deemed non-hazardous by your EHS department, may be

permissible for drain disposal with copious amounts of water. However, this should only be

done with explicit approval from EHS.

Solutions of Tilianin in organic solvents (e.g., DMSO, ethanol, methanol) must be

collected in an appropriate, labeled hazardous waste container for solvents. Do not mix

incompatible solvents.

Step 3: Labeling and Storage
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Proper Labeling: Ensure all waste containers are clearly and accurately labeled with the

contents (e.g., "Tilianin Waste," "Non-hazardous lab waste," or the specific solvent name).

Secure Storage: Store waste containers in a designated, well-ventilated area, away from

incompatible materials, while awaiting pickup by your institution's waste management

service.

Step 4: Final Disposal

Scheduled Pickup: Arrange for the collection of the waste through your institution's

established hazardous or chemical waste disposal program.

Documentation: Maintain a record of the disposed chemicals as required by your institution's

protocols.

Tilianin Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Tilianin.
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Start: Need to Dispose of Tilianin

Locate Safety Data Sheet (SDS) for Tilianin

Review Section 2: Hazards Identification

Is Tilianin Classified as Hazardous?

Follow Non-Hazardous Waste Protocol

 No 

Consult Institutional Environmental Health & Safety (EHS)

 Yes / Unsure 

Follow EHS-Specific Guidance

Dispose Through Institutional Waste Program

Click to download full resolution via product page

Caption: A workflow for determining the proper disposal procedure for Tilianin.
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By adhering to these procedures and maintaining open communication with your institution's

safety officials, you can ensure the safe and compliant disposal of Tilianin, contributing to a

secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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